Cas no 1532276-45-1 (4-Ethoxy-1-fluoro-2-methylbenzene)

• Product Name: 4-Ethoxy-1-fluoro-2-methylbenzene
• CAS No: 1532276-45-1
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD23568601
• CID: 5074235
• Update Time: 2026-03-01

4-Ethoxy-1-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-fluoro-2-methylbenzene
• 4-Ethoxy-1-fluoro-2-methylbenzene

• MDL： MFCD23568601
• Inchi： 1S/C9H11FO/c1-3-11-8-4-5-9(10)7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key： KHRATBFULPVCJP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Ethoxy-1-fluoro-2-methylbenzene

Introduction to 4-Ethoxy-1-fluoro-2-methylbenzene (CAS No. 1532276-45-1)

4-Ethoxy-1-fluoro-2-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 1532276-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This aromatic heterocyclic molecule features a unique structural configuration, combining an ethoxy group, a fluoro substituent, and a methyl group on a benzene ring. Such structural attributes make it a promising candidate for further exploration in synthetic chemistry and drug discovery.

The compound’s molecular formula, C₉H₁₁FO, reflects its composition, which includes carbon, hydrogen, fluorine, and oxygen atoms. The presence of the fluoro group is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability when incorporated into drug molecules. This characteristic has driven considerable interest in 4-Ethoxy-1-fluoro-2-methylbenzene as a potential building block for novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated aromatic compounds due to their favorable pharmacokinetic properties. For instance, studies have demonstrated that fluorine substitution can modulate lipophilicity, solubility, and binding affinity, all of which are critical factors in drug design. The 4-Ethoxy-1-fluoro-2-methylbenzene structure aligns with these trends, offering a versatile scaffold for medicinal chemists to explore.

One of the most compelling aspects of 4-Ethoxy-1-fluoro-2-methylbenzene is its potential application in the synthesis of biologically active molecules. Researchers have been investigating its utility as an intermediate in the preparation of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The combination of electron-withdrawing and electron-donating groups in its structure may facilitate interactions with biological targets, making it an attractive candidate for further derivatization.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and properties of 4-Ethoxy-1-fluoro-2-methylbenzene. Molecular modeling studies suggest that this compound can undergo various transformations, including nucleophilic aromatic substitution and cross-coupling reactions, which are essential for constructing more complex molecular architectures. These insights have guided experimental efforts toward optimizing synthetic routes and improving yields.

The agrochemical sector has not been left behind in exploring the potential of 4-Ethoxy-1-fluoro-2-methylbenzene. Its structural features suggest that it could be incorporated into herbicides or pesticides designed to target specific enzymatic pathways in pests while minimizing environmental impact. Such applications would align with the growing demand for sustainable agricultural practices worldwide.

Recent publications have highlighted the role of fluorinated aromatics in developing antiviral agents. The unique electronic properties of fluorine can influence how these compounds interact with viral enzymes or receptors, potentially leading to more effective treatments against pathogens like influenza or HIV. 4-Ethoxy-1-fluoro-2-methylbenzene could serve as a precursor for designing novel antiviral drugs with improved efficacy and reduced resistance profiles.

In conclusion, 4-Ethoxy-1-fluoro-2-methylbenzene (CAS No. 1532276-45-1) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural versatility and favorable physicochemical properties position it as a valuable asset in pharmaceutical research, synthetic chemistry, and agrochemical development. As our understanding of its reactivity and biological interactions continues to evolve, this compound is poised to play an increasingly significant role in advancing chemical innovation.